3-(4-Bromo-2-chlorophenyl)propan-1-ol

• Molecular Formula: C9H10BrClO
• Molecular Weight: 249.53 g/mol
• IUPAC Name: 3-(4-bromo-2-chlorophenyl)propan-1-ol
• InChI: InChI=1S/C9H10BrClO/c10-8-4-3-7(2-1-5-12)9(11)6-8/h3-4,6,12H,1-2,5H2
• InChI Key: DSGPJDGCOFYYDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)Cl)CCCO

Description

3-(4-Bromo-2-chlorophenyl)propan-1-ol is a halogenated aromatic alcohol featuring a propan-1-ol chain attached to a phenyl ring substituted with bromine and chlorine at the 4- and 2-positions, respectively. Based on comparable compounds, its molecular formula is inferred as C₉H₁₀BrClO, with an approximate molecular weight of 249.35 g/mol. The primary alcohol functional group and halogen substituents suggest applications in pharmaceuticals, agrochemicals, or as a synthetic intermediate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Bromo-2-chlorophenyl)propan-1-ol can be achieved through several methods. One common approach involves the reaction of 4-bromo-2-chlorobenzaldehyde with a suitable Grignard reagent, followed by reduction of the resulting intermediate. The reaction conditions typically involve the use of anhydrous solvents and inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

In an industrial setting, the production of 3-(4-Bromo-2-chlorophenyl)propan-1-ol may involve large-scale reactions using optimized conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

3-(4-Bromo-2-chlorophenyl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: 3-(4-Bromo-2-chlorophenyl)propan-1-one or 3-(4-Bromo-2-chlorophenyl)propanal.

Reduction: 3-(4-Bromo-2-chlorophenyl)propane.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Bromo-2-chlorophenyl)propan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biochemical pathways and enzyme interactions.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(4-Bromo-2-chlorophenyl)propan-1-ol involves its interaction with specific molecular targets. The presence of bromine and chlorine atoms can influence the compound’s reactivity and binding affinity to various enzymes and receptors. These interactions can modulate biochemical pathways and cellular processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table and analysis compare 3-(4-Bromo-2-chlorophenyl)propan-1-ol with key analogs, emphasizing structural, functional, and synthetic differences:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Group	Substituents on Aromatic Ring	Key Features
3-(4-Bromo-2-chlorophenyl)propan-1-ol	C₉H₁₀BrClO	~249.35	Primary alcohol	4-Bromo, 2-chloro	Halogenated aromatic alcohol
3-(4-Bromo-2-chlorophenyl)propanoic acid	C₁₁H₈ClFN₂O₂	254.65	Carboxylic acid	4-Bromo, 2-chloro, Fluorine	Higher acidity; potential bioactive derivative
3-(2-Bromo-6-fluorophenyl)propan-1-ol	C₉H₁₁BrFN₂O₂	~287.11	Primary alcohol	2-Bromo, 6-fluoro	Fluorine substituent; nitrogen presence unclear
1-(4-Bromophenyl)-3-(3-chlorophenyl)propan-2-ol	C₁₅H₁₃BrClO	340.62	Secondary alcohol	4-Bromo, 3-chloro (separate rings)	Biphenyl structure; stereochemical complexity

Key Observations:

Functional Group Impact: The carboxylic acid derivative (C₁₁H₈ClFN₂O₂) exhibits higher polarity and acidity compared to the alcohol analogs, influencing solubility and reactivity .

Substituent Effects :

• Halogen Position : The 4-bromo-2-chloro configuration in the target compound may enhance steric hindrance compared to 2-bromo-6-fluoro analogs, altering binding interactions in medicinal applications.
• Fluorine vs. Chlorine : Fluorine’s strong electron-withdrawing nature could increase metabolic stability compared to chlorine .

Synthetic Methods :

• Solution-phase synthesis (e.g., using DMSO as a solvent and DIEA as a base, as in ) is common for aromatic alcohols. Purification via silica gel chromatography (e.g., DCM:MeOH mobile phase) yields high purity (>99% NMR) .
• Yields for similar compounds range from 71% (for IV-9 in ) to lower efficiencies for more complex derivatives .

Analytical Characterization: ESI-MS and NMR are critical for confirming molecular ions (e.g., m/z = 246 for IV-9) and structural integrity . Crystallographic data (e.g., ) highlights conformational differences in biphenyl systems compared to monosubstituted analogs .